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Compound of Interest

Compound Name: N-Benzyl-o-phenetidine

Cat. No.: B079866 Get Quote

Molecular Formula of N-Benzyl-o-phenetidine
The molecular formula for N-Benzyl-o-phenetidine is C15H17NO.[1][2][3] This formula

indicates that a single molecule of the compound contains 15 carbon atoms, 17 hydrogen

atoms, 1 nitrogen atom, and 1 oxygen atom.

Chemical Identity and Structure:
N-Benzyl-o-phenetidine is an organic chemical compound with the systematic IUPAC name

N-benzyl-2-ethoxyaniline.[3][4] Its identity is further confirmed by its CAS Registry Number,

which is 13371-95-4.[1][2] The molecular weight of N-Benzyl-o-phenetidine is approximately

227.31 g/mol .[1][3]

The structure of this compound consists of a phenetidine core, which is an ethoxy group (-

OCH2CH3) attached to an aniline molecule. The "o-" (ortho) designation specifies that the

ethoxy group is positioned on the benzene ring adjacent to the amino group. The "N-Benzyl"

prefix indicates that a benzyl group (-CH2C6H5) is substituted on the nitrogen atom of the

amino group.

Physicochemical Data Summary
For researchers and drug development professionals, the key quantitative data for N-Benzyl-o-
phenetidine is summarized below.
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Property Value Source

Molecular Formula C15H17NO [1][2][3]

Molecular Weight 227.31 g/mol [1]

CAS Number 13371-95-4 [1][2]

Synonyms N-Benzyl-2-ethoxyaniline [4][5]

Logical Structure of N-Benzyl-o-phenetidine
The logical relationship between the constituent parts of N-Benzyl-o-phenetidine can be

visualized to understand its chemical structure. The diagram below illustrates how the core

functional groups are connected.
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Diagram illustrating the connectivity of functional groups in N-Benzyl-o-phenetidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. N-BENZYL-O-PHENETIDINE, CasNo.13371-95-4 BOC Sciences United States
[bocscichem.lookchem.com]

3. N-Benzyl-o-phenetidine | C15H17NO | CID 563482 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. N-Benzyl-o-phenetidine | 13371-95-4 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

5. N-Benzyl-2-ethoxyaniline - CAS:13371-95-4 - Sunway Pharm Ltd [3wpharm.com]

To cite this document: BenchChem. [What is the molecular formula of N-Benzyl-o-
phenetidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079866#what-is-the-molecular-formula-of-n-benzyl-o-
phenetidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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